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Compound of Interest

Compound Name: 2-Methoxyethyl methacrylate

Cat. No.: B7801559 Get Quote

An In-depth Technical Guide to 2-Methoxyethyl Methacrylate: Properties and Applications

Introduction
2-Methoxyethyl methacrylate (MEMA) is a key monomer in the field of polymer chemistry,

valued for its unique combination of properties that make it suitable for a wide range of

applications, particularly in the biomedical and materials science sectors. As an ester of

methacrylic acid, its structure incorporates a flexible ether linkage and a reactive methacrylate

group, allowing for the synthesis of polymers with tailored characteristics.[1] This guide

provides a detailed overview of the core physicochemical properties of MEMA, its

polymerization, and its applications, with a focus on its relevance to researchers, scientists, and

professionals in drug development. The polymers derived from this monomer, known as poly(2-
methoxyethyl methacrylate) (PMEMA), are noted for their potential biocompatibility and use

as polyelectrolytes.[2][3][4]

Core Physicochemical Properties
The utility of 2-Methoxyethyl methacrylate in various scientific applications is rooted in its

specific molecular characteristics. A precise understanding of these properties is essential for

experimental design, from reaction stoichiometry to purification and final material

characterization. The fundamental properties are summarized below.
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Property Value Source(s)

Molecular Formula C₇H₁₂O₃ [1][5][6]

Molecular Weight 144.17 g/mol [1][5][6][7]

Density 0.993 g/mL at 25 °C [2][3][4][7]

IUPAC Name
2-methoxyethyl 2-methylprop-

2-enoate
[5][6]

CAS Number 6976-93-8 [1][5][7]

Boiling Point 65 °C at 12 mmHg [2][3][7]

Refractive Index n20/D 1.431 [2][3][7]

Water Solubility 31.33 g/L at 20 °C [1][4]

Polymerization and Application in Biomaterials
2-Methoxyethyl methacrylate serves as a foundational building block for the synthesis of

advanced polymers. The presence of the terminal double bond in the methacrylate group

allows it to undergo polymerization, most commonly through free-radical mechanisms, to form

long-chain polymers known as poly(2-methoxyethyl methacrylate) or PMEMA.

The choice to use MEMA in polymer synthesis is often driven by the desirable properties of the

resulting polymer. The methoxyethyl side chain imparts a degree of hydrophilicity and flexibility

to the polymer backbone. This is a critical feature for biomedical applications, where interaction

with aqueous environments and biological tissues is paramount. For instance, polymers

synthesized from MEMA are explored for their potential biocompatibility and use in creating

polyelectrolytes.[2][3]

Conceptual Workflow: From Monomer to Functional
Biomaterial
The transformation of the MEMA monomer into a functional material, such as a drug delivery

vehicle or a biocompatible coating, follows a logical progression. This workflow highlights the
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critical stages of synthesis and processing that leverage the monomer's inherent chemical

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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